Cas no 1021265-63-3 ([5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate)

• Product Name: [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate
• CAS No: 1021265-63-3
• MF: C₁₉H₁₁F₂NO₄
• MW: 355.291752099991
• CID: 6377320
• PubChem ID: 27568106
• Update Time: 2025-10-21

[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, [5-(2,4-difluorophenyl)-3-isoxazolyl]methyl ester
• F2496-1156
• AKOS024652982
• SR-01000913227-1
• (5-(2,4-difluorophenyl)isoxazol-3-yl)methyl benzofuran-2-carboxylate
• 1021265-63-3
• SR-01000913227

• Inchi： 1S/C19H11F2NO4/c20-12-5-6-14(15(21)8-12)17-9-13(22-26-17)10-24-19(23)18-7-11-3-1-2-4-16(11)25-18/h1-9H,10H2
• InChI Key： RDXDITFSXXULEB-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(OCC1C=C(C2=CC=C(F)C=C2F)ON=1)=O

Computed Properties

• Exact Mass: 355.06561416g/mol
• Monoisotopic Mass: 355.06561416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 488.4±40.0 °C(Predicted)
• pka: -4.39±0.45(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate

[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate (CAS No. 1021265-63-3): An Overview of a Promising Compound in Medicinal Chemistry

[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate (CAS No. 1021265-63-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles and benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate is characterized by a central oxazole ring linked to a benzofuran moiety through a methyl group. The presence of the 2,4-difluorophenyl substituent adds further complexity and enhances the compound's pharmacological profile. The fluorine atoms are known to influence the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent research has focused on elucidating the biological activities of [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative species. These findings suggest that the compound could be a valuable lead for the development of new therapeutic agents.

In the context of cancer research, [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate has shown promising results in preclinical studies. It has been found to induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. Specifically, the compound appears to target the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These mechanisms make it a potential candidate for further investigation as an anticancer agent.

The pharmacokinetic properties of [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate have also been studied extensively. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for its potential use as an orally administered drug. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

One of the key challenges in the development of new drugs is ensuring their selectivity and minimizing off-target effects. In this regard, [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate has shown promising selectivity profiles in various assays. For instance, it has been found to selectively inhibit specific enzymes involved in inflammatory pathways without affecting other essential cellular processes. This selectivity is crucial for reducing potential side effects and improving the overall safety profile of the compound.

The synthesis of [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the oxazole ring from a suitable precursor followed by its coupling with a benzofuran derivative. The introduction of the difluorophenyl substituent is achieved through selective fluorination reactions. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale while maintaining its structural integrity and purity.

In conclusion, [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate (CAS No. 1021265-63-3) represents a promising candidate for further exploration in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive lead for the development of new therapeutic agents targeting inflammation, microbial infections, and cancer. Ongoing research aims to optimize its pharmacological properties and advance it through preclinical and clinical stages to ultimately bring it to market as a safe and effective treatment option.